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Compound of Interest

Compound Name: 4-Ethylheptan-2-one

Cat. No.: B8608265 Get Quote

Technical Guide: 4-Ethylheptan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and analysis of 4-Ethylheptan-2-one, a ketone of interest in various chemical research and

development applications.

Core Compound Data
4-Ethylheptan-2-one is an organic compound classified as a ketone. Its chemical structure

consists of a heptanone backbone with an ethyl group at the fourth carbon position.

Parameter Value Source

Chemical Formula C₉H₁₈O [1][2]

Molecular Weight 142.24 g/mol [2]

IUPAC Name 4-ethylheptan-2-one [2]

CAS Registry Number 121138-93-0 [1][2]

Synthesis Protocol: Acetoacetic Ester Synthesis
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A viable method for the synthesis of 4-Ethylheptan-2-one is the acetoacetic ester synthesis.

This classic method is highly effective for producing α-substituted ketones. The following

protocol outlines the key steps for this synthesis.

Materials:

Ethyl acetoacetate

Sodium ethoxide (a strong base)

1-Bromobutane (or other suitable butyl halide)

Ethyl iodide (or other suitable ethyl halide)

Dilute hydrochloric acid (HCl) or sulfuric acid (H₂SO₄)

Sodium hydroxide (NaOH) for hydrolysis

Appropriate organic solvents (e.g., ethanol)

Methodology:

Enolate Formation: The first step involves the deprotonation of the α-carbon of ethyl

acetoacetate using a strong base, typically sodium ethoxide. This reaction forms a

resonance-stabilized enolate.

First Alkylation: The enolate is then treated with a primary alkyl halide, in this case, 1-

bromobutane. The enolate acts as a nucleophile, displacing the bromide ion in an Sₙ2

reaction to form ethyl 2-butylacetoacetate.

Second Enolate Formation and Alkylation: The process is repeated with a second alkyl

halide, ethyl iodide, to introduce the ethyl group, yielding ethyl 2-butyl-2-ethylacetoacetate.

Hydrolysis and Decarboxylation: The resulting dialkylated acetoacetic ester is then subjected

to hydrolysis, typically using an aqueous acid solution and heat. This process converts the

ester into a β-keto acid. Subsequent heating leads to the decarboxylation of the β-keto acid,

where it loses a molecule of carbon dioxide to yield the final product, 4-Ethylheptan-2-one.

[1][2][3][4]
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Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The purity and identity of the synthesized 4-Ethylheptan-2-one can be confirmed using Gas

Chromatography-Mass Spectrometry (GC-MS). This technique separates the compound from

any impurities and provides a mass spectrum for structural confirmation.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for volatile organic

compounds (e.g., a non-polar column).

Carrier Gas: Helium or Hydrogen.

Injector: Split/splitless injector.

Oven Program: A temperature gradient is programmed to ensure the separation of

components. A typical program might start at a low temperature and ramp up to a higher

temperature.

Mass Spectrometer: Operated in electron ionization (EI) mode.

Data Analysis: The retention time of the major peak is compared with a known standard, and

the fragmentation pattern in the mass spectrum is analyzed to confirm the structure of 4-
Ethylheptan-2-one.

Visualized Synthesis Workflow
The following diagram illustrates the logical steps involved in the acetoacetic ester synthesis of

4-Ethylheptan-2-one.
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Acetoacetic Ester Synthesis of 4-Ethylheptan-2-one
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Synthesis workflow for 4-Ethylheptan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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